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Abstract
Trimethyl phosphite, a versatile organophosphorus reagent, serves as a crucial building block

in the synthesis of a variety of agrochemicals, most notably organophosphate insecticides. Its

unique reactivity allows for the efficient formation of phosphorus-containing scaffolds that are

essential for the biological activity of these pesticides. This document provides detailed

application notes and experimental protocols for the use of trimethyl phosphite in the

synthesis of organophosphate pesticides, with a primary focus on the production of Dichlorvos.

Furthermore, it elucidates the mechanism of action of these compounds through the inhibition

of acetylcholinesterase.

Introduction
Organophosphate pesticides are a major class of insecticides that play a significant role in

global agriculture and public health. A key precursor in the synthesis of many of these

compounds is trimethyl phosphite [P(OCH₃)₃]. This colorless liquid with a pungent odor is an

excellent nucleophile and is utilized in various chemical transformations, including the well-

known Perkow and Michaelis-Arbuzov reactions, to create the desired phosphonate and

phosphate esters that constitute the active pesticide molecules.[1][2]

This document outlines the synthetic applications of trimethyl phosphite in pesticide

manufacturing, provides detailed experimental protocols, and presents the biological
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mechanism of the resulting products.

Physicochemical Properties of Trimethyl Phosphite
A thorough understanding of the physical and chemical properties of trimethyl phosphite is

essential for its safe handling and effective use in synthesis.

Property Value Reference

Molecular Formula C₃H₉O₃P [3]

Molecular Weight 124.08 g/mol [3]

Appearance Colorless liquid [3]

Odor Pungent, pyridine-like [3]

Boiling Point 111-112 °C [4]

Melting Point -78 °C [4]

Density 1.052 g/mL at 25 °C [4]

Flash Point 28 °C (82 °F) [3]

Solubility
Reacts with water. Soluble in

most organic solvents.
[3][4]

Synthetic Applications in Pesticide Manufacturing
Trimethyl phosphite is a key reactant in the synthesis of several organophosphate

insecticides. The most prominent example is the synthesis of Dichlorvos (DDVP), a widely used

broad-spectrum insecticide. While trimethyl phosphite is a precursor to intermediates used in

the synthesis of other pesticides like acephate and methamidophos, its direct role is most

clearly demonstrated in the Perkow reaction to produce vinyl phosphates such as Dichlorvos.

[5][6][7]

Synthesis of Dichlorvos via the Perkow Reaction
Dichlorvos (2,2-dichlorovinyl dimethyl phosphate) is synthesized through the Perkow reaction,

which involves the reaction of trimethyl phosphite with chloral (trichloroacetaldehyde).[5] The
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reaction proceeds via a nucleophilic attack of the phosphorus atom on the carbonyl carbon of

chloral, followed by rearrangement and elimination of a chloride ion to form the enol phosphate

product.[2]

Reaction Scheme:

P(OCH₃)₃
Trimethyl Phosphite + CCl₃CHO

Chloral → (CH₃O)₂P(O)OCH=CCl₂
Dichlorvos + CH₃Cl

Methyl Chloride

Click to download full resolution via product page

Caption: Synthesis of Dichlorvos from Trimethyl Phosphite and Chloral.

Experimental Protocol: Synthesis of Dichlorvos
This protocol is based on established methods for the Perkow reaction between trimethyl
phosphite and chloral.[8]

Materials:

Trimethyl phosphite (P(OCH₃)₃)

Chloral (CCl₃CHO)

Anhydrous toluene (or another suitable inert solvent)

Reaction flask equipped with a dropping funnel, condenser, and magnetic stirrer

Heating mantle

Distillation apparatus

Procedure:

Reaction Setup: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a

dropping funnel, and a condenser, place anhydrous chloral.
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Addition of Trimethyl Phosphite: Dissolve the chloral in a minimal amount of anhydrous

toluene. Begin to add trimethyl phosphite dropwise to the stirred solution of chloral. The

molar ratio of trimethyl phosphite to chloral should be approximately 1:1 to 1:1.5.[8]

Reaction Conditions: The reaction is exothermic. Maintain the reaction temperature between

30-80 °C.[8][9] The addition of trimethyl phosphite should be controlled to keep the

temperature within this range. After the addition is complete, continue to stir the reaction

mixture at this temperature for 1-5 hours to ensure the reaction goes to completion.[8]

Work-up and Purification: After the reaction is complete, cool the mixture to room

temperature. The crude product can be purified by vacuum distillation to remove the solvent

and any unreacted starting materials. Dichlorvos is a high-boiling liquid. The by-product,

methyl chloride, is a gas at room temperature and will be vented through the condenser

(ensure proper ventilation and trapping).

Quantitative Data:

Parameter Value Reference

Typical Yield >90% [9]

Purity (after distillation) >98% [8]

Spectroscopic Data for Dichlorvos
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Spectroscopy Key Data Reference

¹H NMR

Signals corresponding to the

methoxy protons and the vinyl

proton.

[10]

³¹P NMR
A characteristic signal for the

phosphate phosphorus atom.
[3]

IR Spectroscopy
Peaks indicating P=O, P-O-C,

and C=C bonds.
[11]

Mass Spectrometry

Molecular ion peak and

characteristic fragmentation

pattern.

[12]

Biological Mechanism of Action:
Acetylcholinesterase Inhibition
Organophosphate pesticides, including Dichlorvos, exert their insecticidal effects by inhibiting

the enzyme acetylcholinesterase (AChE).[13][14] AChE is a critical enzyme in the nervous

system of both insects and mammals, responsible for the hydrolysis of the neurotransmitter

acetylcholine (ACh).[15]

Signaling Pathway:
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Normal Synaptic Transmission

Inhibition by Dichlorvos

Acetylcholine (ACh)
(Neurotransmitter)

Acetylcholinesterase (AChE)
(Enzyme)

 binds to

Postsynaptic Receptor
 stimulates

 continuous stimulation

Choline + Acetate
(Inactive)

 hydrolyzes ACh to

Phosphorylated AChE
(Inactive Enzyme)

Synaptic Cleft signal terminated

Continuous Nerve Impulse
(Toxicity)

Dichlorvos
(Organophosphate)

 irreversibly binds to
and phosphorylates

Click to download full resolution via product page

Caption: Mechanism of Acetylcholinesterase Inhibition by Dichlorvos.

Explanation of the Pathway:

Normal Function: In a healthy nervous system, acetylcholine is released into the synaptic

cleft to transmit a nerve impulse by binding to postsynaptic receptors. Acetylcholinesterase

then rapidly breaks down acetylcholine into choline and acetate, terminating the signal.[16]

Inhibition: Organophosphates like Dichlorvos act as irreversible inhibitors of AChE. The

phosphorus atom of the organophosphate attacks the serine residue in the active site of

AChE, forming a stable, covalent phosphate-enzyme complex.[13][15]
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Consequence: This phosphorylation effectively inactivates the enzyme, preventing it from

hydrolyzing acetylcholine. The resulting accumulation of acetylcholine in the synaptic cleft

leads to continuous stimulation of the postsynaptic receptors, causing a cholinergic crisis

characterized by uncontrolled nerve firing, paralysis, and ultimately, death of the insect.[16]

[17]

Conclusion
Trimethyl phosphite is an indispensable reagent in the manufacturing of organophosphate

pesticides. Its application in the synthesis of Dichlorvos via the Perkow reaction is a classic

example of its utility. The detailed protocols and mechanistic insights provided in this document

are intended to aid researchers and professionals in the development and understanding of

these important agrochemicals. The high reactivity and versatility of trimethyl phosphite will

likely continue to make it a valuable tool in the synthesis of novel and effective crop protection

agents.

Safety Precautions
Trimethyl phosphite is a flammable liquid and is harmful if swallowed or inhaled. It can cause

serious eye and skin irritation.[4] Appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn at all times. All manipulations should be

carried out in a well-ventilated fume hood. Refer to the Safety Data Sheet (SDS) for complete

safety and handling information. Dichlorvos is a toxic substance and should be handled with

extreme care.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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